Cas no 20013-55-2 (1,1'-Biphenyl, 4-methoxy-2'-nitro-)

• Product Name: 1,1'-Biphenyl, 4-methoxy-2'-nitro-
• CAS No: 20013-55-2
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 1391726
• PubChem ID: 11264685
• Update Time: 2025-05-25

1,1'-Biphenyl, 4-methoxy-2'-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-methoxy-2'-nitro-
• 1-(4-methoxyphenyl)-2-nitrobenzene
• SCHEMBL2961408
• 4-Methoxy-2'-nitro-1,1'-biphenyl
• DTXSID40460528
• IXECOQNNUDDVQY-UHFFFAOYSA-N
• MFCD09909442
• 4'-METHOXY-2-NITROBIPHENYL
• 20013-55-2
• 4'-methoxy-2-nitro-1,1'-biphenyl

• Inchi： 1S/C13H11NO3/c1-17-11-8-6-10(7-9-11)12-4-2-3-5-13(12)14(15)16/h2-9H,1H3
• InChI Key： IXECOQNNUDDVQY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.07393
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37

Additional information on 1,1'-Biphenyl, 4-methoxy-2'-nitro-

Exploring the Properties and Applications of 1,1'-Biphenyl, 4-Methoxy-2'-Nitro (CAS No: 20013-55-2)

1,1'-Biphenyl, 4-methoxy-2'-nitro, also known by its CAS registry number CAS No: 20013-55-2, is a significant compound in the field of organic chemistry. This compound is characterized by its unique structure, which consists of two phenyl rings connected by a single bond (biphenyl system), with substituents at specific positions that confer distinct chemical properties. The presence of a methoxy group at position 4 on one ring and a nitro group at position 2 on the other ring makes this compound particularly interesting for various applications in materials science, pharmaceuticals, and organic synthesis.

The molecular structure of 1,1'-biphenyl, 4-methoxy-2'-nitro is such that the two phenyl rings are connected in a way that allows for significant conjugation and electronic interaction between the substituents. The methoxy group (-OCH₃) is an electron-donating group, while the nitro group (-NO₂) is strongly electron-withdrawing. This combination creates a molecule with a rich electronic environment, making it suitable for a wide range of chemical reactions and applications.

Recent studies have highlighted the potential of CAS No: 20013-55-2 in the development of advanced materials. For instance, researchers have explored its use as a precursor in the synthesis of conducting polymers and organic semiconductors. The ability of this compound to undergo various coupling reactions has made it a valuable building block in organic synthesis.

In the pharmaceutical industry, 1,1'-biphenyl, 4-methoxy-2'-nitro has been investigated for its potential as an intermediate in drug design. Its unique electronic properties make it a candidate for compounds with specific bioactivity profiles. Additionally, its role as an intermediate in the synthesis of more complex molecules has been documented in several recent publications.

The synthesis of CAS No: 20013-55-2 typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these syntheses, making them more accessible for large-scale production.

In terms of physical properties, this compound exhibits a melting point that is consistent with its molecular weight and structural complexity. Its solubility characteristics make it suitable for use in various solvents commonly employed in organic chemistry experiments.

The application of 1,1'-biphenyl, 4-methoxy-2'-nitro extends beyond traditional chemical synthesis into areas such as sensor technology and optoelectronics. Its ability to participate in photochemical reactions has led to its use in developing materials with tailored optical properties.

In conclusion, CAS No: 20013-55-2, or 1,1'-biphenyl, 4-methoxy-2'-nitro, stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity continue to drive innovative research and development efforts worldwide.